Cas no 1863366-62-4 (2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide)

• Product Name: 2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide
• CAS No: 1863366-62-4
• MF: C₇H₆Br₂ClNO₂S
• MW: 363.454038143158
• CID: 5824899
• PubChem ID: 130548905
• Update Time: 2025-06-12

2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide
• Benzenesulfonamide, 2,6-dibromo-4-chloro-N-methyl-
• 1863366-62-4
• EN300-1453628
• 2,6-Dibromo-4-chloro-N-methylbenzene-1-sulfonamide

• Inchi： 1S/C7H6Br2ClNO2S/c1-11-14(12,13)7-5(8)2-4(10)3-6(7)9/h2-3,11H,1H3
• InChI Key： OAYJWERDZHFNQM-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=C(Br)C=C(Cl)C=C1Br

Computed Properties

• Exact Mass: 362.81540g/mol
• Monoisotopic Mass: 360.81745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.971±0.06 g/cm3(Predicted)
• Boiling Point: 407.0±55.0 °C(Predicted)
• pka: 10.25±0.30(Predicted)

Additional information on 2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide

Introduction to 2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide (CAS No. 1863366-62-4)

2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide, identified by its CAS number 1863366-62-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of 2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide, particularly the presence of bromine and chlorine substituents along with a methyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The synthesis of 2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide involves a series of well-defined chemical reactions that highlight the precision and expertise required in organic synthesis. The introduction of bromine and chlorine atoms at specific positions on the benzene ring enhances the electrophilic nature of the molecule, facilitating further functionalization. Additionally, the N-methyl group introduces a degree of steric hindrance and electronic modulation, which can influence the compound's interactions with biological targets. These structural attributes make 2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Research has demonstrated that sulfonamides can act as inhibitors of various enzymes and receptors, making them promising candidates for treating a wide range of diseases. Specifically, 2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide has shown potential in preliminary studies as an antimicrobial agent. The bromine and chlorine substituents are known to enhance the compound's ability to interact with bacterial cell walls and membranes, leading to increased efficacy against certain pathogens. Furthermore, the N-methyl group may contribute to improved solubility and bioavailability, which are critical factors for drug development.

The pharmaceutical industry has been actively exploring novel sulfonamide derivatives as part of their drug discovery pipelines. The structural complexity of 2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide allows for extensive modifications, enabling researchers to fine-tune its properties for specific therapeutic applications. For instance, by varying the substitution patterns on the benzene ring or introducing additional functional groups, scientists can develop derivatives with enhanced potency, selectivity, and reduced toxicity. This flexibility underscores the importance of compounds like 2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide in advancing pharmaceutical research.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide and biological targets. Advanced computational techniques allow researchers to predict binding affinities, identify potential drug candidates, and optimize molecular structures before conducting expensive wet-lab experiments. These methods have been particularly valuable in studying sulfonamides due to their complex mode of action and diverse biological activities. By leveraging computational tools, scientists can accelerate the drug discovery process and improve the likelihood of success in developing new therapies.

In addition to its antimicrobial potential, 2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide has also been investigated for its anti-inflammatory properties. Sulfonamides are known to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The unique structural features of this compound may enable it to interact with these enzymes in a way that reduces inflammation while minimizing side effects. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential in treating inflammatory diseases.

The synthesis and application of 2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide also highlight the importance of green chemistry principles in modern drug development. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. By optimizing reaction conditions and using renewable resources where possible, chemists can create compounds like 2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide with greater efficiency and reduced ecological footprint. These approaches align with broader industry initiatives to promote sustainable practices in pharmaceutical manufacturing.

The future prospects for 2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide are promising as ongoing research continues to uncover new applications and refine its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. By combining experimental data with computational modeling and artificial intelligence-driven drug discovery platforms, scientists can accelerate the development of novel sulfonamide-based therapies that address unmet medical needs.

In conclusion, 2,6-Dibromo-4-chloro-N-methylbenzenesulfonamide(CAS No. 1863366-62-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules with diverse biological activities. As research progresses，this compound is expected to play a crucial role in developing new treatments for infectious diseases、inflammatory conditions，and other therapeutic areas。The continued exploration of sulfonamide derivatives will undoubtedly contribute to advancements in medicine，providing innovative solutions for global health challenges.